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Compound of Interest

Compound Name:
Cap-dependent endonuclease-IN-

13

Cat. No.: B12421251 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential guidance on the safe and compliant disposal of Cap-
dependent endonuclease-IN-13, a potent inhibitor of the influenza virus cap-dependent

endonuclease. Adherence to these procedures is critical to ensure personnel safety and

environmental protection. The information herein is compiled from safety data sheets of

analogous chemical compounds and general laboratory safety protocols.

Hazard Identification and Safety Precautions
Cap-dependent endonuclease-IN-13 and similar compounds are categorized as research

chemicals. While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, data from similar endonuclease inhibitors indicate potential hazards.

Potential Hazards:

Skin Irritation: May cause skin irritation upon contact.[1]

Eye Irritation: Can cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1]
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Aquatic Toxicity: Similar compounds are noted to be very toxic to aquatic life with long-lasting

effects.[2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: If handling powders or creating aerosols, use a fume hood or wear a

respirator.[1]

Chemical and Physical Properties
The following table summarizes the known properties of Cap-dependent endonuclease-IN-
13.

Property Value Reference

Chemical Formula C25H20F2N4O4S [3]

Molecular Weight 510.51 g/mol [3]

CAS Number 2703046-60-8 [3]

Appearance Powder [3]

Storage (Powder) 2 years at -20°C [3]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[3]

Spill Management and First Aid
In Case of a Spill:

Evacuate the immediate area.
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Ensure adequate ventilation.

Wear appropriate PPE before cleaning the spill.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills (e.g., in DMSO), absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials in a sealed, labeled container for proper disposal.

First Aid Measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1][4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Disposal Procedures
Proper disposal of Cap-dependent endonuclease-IN-13 is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Segregation: Keep Cap-dependent endonuclease-IN-13 waste separate from other

laboratory waste streams. This includes unused product, contaminated consumables (e.g.,

pipette tips, tubes), and spill cleanup materials.

Containerization: Place all waste in a clearly labeled, sealed, and chemically compatible

container. The label should include "Hazardous Chemical Waste," the name of the chemical,

and the associated hazards.
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Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed

hazardous waste disposal company. The recommended method of disposal is incineration at

a permitted facility.[4] Do not discharge to sewer systems or contaminate water, foodstuffs, or

feed.[4]

Experimental Workflow and Disposal Pathway
The following diagram illustrates the typical workflow for handling and disposing of Cap-
dependent endonuclease-IN-13 in a laboratory setting.
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Caption: Workflow for handling and disposal of Cap-dependent endonuclease-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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